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Compound of Interest

Compound Name: Hemiphroside B

Cat. No.: B15589852 Get Quote

Despite a comprehensive search of available scientific literature and chemical databases,

detailed experimental spectroscopic data (NMR and MS) for Hemiphroside B remains elusive.

While the existence of this natural product is confirmed, access to its primary characterization

data is currently limited.

Hemiphroside B, a phenylethanoid glycoside with the chemical formula C₃₁H₃₈O₁₇ and CAS

number 165338-28-3, has been identified as a constituent of the plants Lagotis integra and

Hemiphragma heterophyllum. The initial isolation and characterization of Hemiphroside B
from Hemiphragma heterophyllum was reported in a 2004 publication in the "China Journal of

Chinese Materia Medica" by Liu Li-Juan and colleagues. This publication is presumed to

contain the foundational ¹H NMR, ¹³C NMR, and mass spectrometry data essential for its

structural elucidation. However, the full text of this article is not readily accessible through

publicly available databases, hindering the retrieval of the specific spectroscopic values.

Subsequent searches for this data in other research articles and spectral databases have not

yielded the specific numerical data required to fulfill the request for a detailed technical guide.

While general information about the class of phenylethanoid glycosides and typical

spectroscopic ranges for their constituent moieties is available, this does not substitute for the

specific experimental data of Hemiphroside B.

The Path Forward for Researchers
For researchers, scientists, and drug development professionals seeking the spectroscopic

data for Hemiphroside B, the most direct path would be to obtain the original 2004 publication
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from the "China Journal of Chinese Materia Medica." University libraries with extensive

international journal subscriptions or document delivery services may be able to provide access

to this article.

Without the specific data, a comprehensive technical guide as requested cannot be

constructed. The following sections outline the type of information that would be presented had

the data been available.

Hypothetical Data Presentation
Had the spectroscopic data been accessible, it would be organized as follows for clarity and

comparative analysis.

Mass Spectrometry Data
A table summarizing the key mass spectrometry findings for Hemiphroside B would be

provided.

Ionization Mode
Mass-to-Charge
Ratio (m/z)

Ion Species
Relative
Abundance (%)

ESI+ [Data Not Available] [M+H]⁺ [Data Not Available]

ESI+ [Data Not Available] [M+Na]⁺ [Data Not Available]

HR-ESI-MS [Data Not Available] [M+H]⁺ (Calculated) [Data Not Available]

HR-ESI-MS [Data Not Available] [M+H]⁺ (Found) [Data Not Available]

¹H NMR Spectroscopic Data
The proton NMR data would be presented in a table detailing chemical shifts, multiplicities,

coupling constants, and assignments.

Position δH (ppm) Multiplicity J (Hz) Assignment

[Data Not

Available]

[Data Not

Available]

[Data Not

Available]

[Data Not

Available]

[Data Not

Available]
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¹³C NMR Spectroscopic Data
The carbon NMR data would be tabulated to show the chemical shift and assignment for each

carbon atom in the molecule.

Position δC (ppm) Assignment

[Data Not Available] [Data Not Available] [Data Not Available]

Experimental Protocols
Detailed methodologies for the acquisition of the NMR and MS data would be provided, based

on the description in the original research article. This would typically include:

Sample Preparation: Details on the isolation and purification of Hemiphroside B, the solvent

used for analysis, and the sample concentration.

NMR Spectroscopy: Information on the spectrometer (manufacturer, model, and field

strength), the types of NMR experiments performed (e.g., ¹H, ¹³C, COSY, HSQC, HMBC),

and the specific parameters for each experiment (e.g., pulse sequences, acquisition times,

relaxation delays).

Mass Spectrometry: Description of the mass spectrometer (manufacturer and model), the

ionization technique employed (e.g., ESI, MALDI), the scan mode (e.g., full scan, product ion

scan), and the relevant instrument settings (e.g., capillary voltage, collision energy).

Visualization of Experimental Workflow
A diagram illustrating the general workflow for the isolation and spectroscopic analysis of a

natural product like Hemiphroside B would be presented.
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Caption: A generalized workflow for the isolation and structural elucidation of natural products.
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In conclusion, while the framework for a comprehensive technical guide on the spectroscopic

data of Hemiphroside B can be established, the critical quantitative data remains locked

behind an access-limited publication. Researchers interested in this compound are encouraged

to seek out the original source to obtain the necessary experimental details.

To cite this document: BenchChem. [Spectroscopic Data for Hemiphroside B: A Search for
Elusive Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589852#spectroscopic-data-for-hemiphroside-b-
nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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